Tert-butyl 2-amino-4-(dimethoxymethyl)-1H-imidazole-1-carboxylate

• IUPAC Name: tert-butyl 2-amino-4-(dimethoxymethyl)imidazole-1-carboxylate
• InChI: InChI=1S/C11H19N3O4/c1-11(2,3)18-10(15)14-6-7(13-9(14)12)8(16-4)17-5/h6,8H,1-5H3,(H2,12,13)
• InChI Key: LVXCSTRNZZHOOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=C(N=C1N)C(OC)OC
• Molecular Formula: C11H19N3O4
• Molecular Weight: 257.29 g/mol
• CAS RN: 917919-48-3

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, new potential biologically active derivatives, in which the sterically hindered pyrocatechol moiety is linked through a 2-thioacetyl covalent bridge to a number of secondary amines, pharmacophore γ-aminobutyric acid, and 2-amino-4-dimethylamino-1,3,5-triazine, were synthesized.

Scientific Research Applications

Novel Synthesis of Derivatives

Tert-butyl 2-amino-4-(dimethoxymethyl)-1H-imidazole-1-carboxylate has been utilized in the novel synthesis of 2-amino-1H-imidazol-4-carbaldehyde derivatives, proving useful as building blocks for synthesizing 2-aminoimidazole alkaloids like oroidin, hymenidin, dispacamide, monobromodispacamide, and ageladine A (Ando & Terashima, 2010).

Synthesis of Chiral Auxiliary

It has also been applied in the synthesis of enantiomers of tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate, which is used as a chiral auxiliary and a chiral Aib building block in dipeptide synthesis (Studer, Hintermann, & Seebach, 1995).

Protocol for Synthesis of Protected Oxazolidines

A method for synthesizing N-Boc protected oxazolidines, including tert-butyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate, has been developed using L-Serine as a starting material, with applications in medicinal chemistry (Khadse & Chaudhari, 2015).

Crystallographic Studies

This compound has been involved in thermal and crystallographic studies, providing insights into its molecular structure and stability (Singh, Kant, & Agarwal, 2016).

Synthesis of Non-proteinogenic Amino-Acid Methyl Esters

It has been used in the synthesis of non-proteinogenic amino-acid methyl esters with acid-sensitive side chains, demonstrating its versatility in organic synthesis (Hoffmann & Seebach, 1997).

Enzymatic C-Demethylation in Metabolism

This compound has been studied in the context of enzymatic C-Demethylation of related molecules in rat liver microsomes, highlighting its relevance in metabolic studies (Yoo et al., 2008).

Mechanism of Action

Target of Action

Tert-butyl 2-amino-4-(dimethoxymethyl)-1H-imidazole-1-carboxylate is a complex organic compound. Similar compounds have been found to interact with various enzymes and proteins, which could potentially be the targets of this compound .

Mode of Action

It is known that similar compounds interact with their targets, leading to changes in the biochemical processes within the cell .

Biochemical Pathways

This compound may affect various biochemical pathways. Similar compounds have been found to influence various biochemical pathways, including those involved in protein synthesis and enzymatic reactions .

Result of Action

Similar compounds have been found to induce various cellular responses, including changes in cell growth and differentiation .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These factors can include pH, temperature, and the presence of other compounds .